Cas no 58337-94-3 (2-Propanone, 1-(2-benzoylcyclohexyl)-)

• Product Name: 2-Propanone, 1-(2-benzoylcyclohexyl)-
• CAS No: 58337-94-3
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 342427
• PubChem ID: 71443654
• Update Time: 2025-04-19

2-Propanone, 1-(2-benzoylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-benzoylcyclohexyl)-
• 1-(2-benzoylcyclohexyl)propan-2-one
• DTXSID40852469
• 58337-94-3

• Inchi： 1S/C16H20O2/c1-12(17)11-14-9-5-6-10-15(14)16(18)13-7-3-2-4-8-13/h2-4,7-8,14-15H,5-6,9-11H2,1H3
• InChI Key： VGTLLILBANDNAU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CCCCC1CC(C)=O

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14